Cas no 86562-72-3 (1,2,3-Butanetriol, 3-methyl-, (S)-)
86562-72-3 structure
Product Name:1,2,3-Butanetriol, 3-methyl-, (S)-
CAS No:86562-72-3
MF:C5H12O3
MW:120.146982192993
CID:661339
PubChem ID:13044597
Update Time:2025-04-19
1,2,3-Butanetriol, 3-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Butanetriol, 3-methyl-, (S)-
- 86562-72-3
- (2S)-3-Methylbutane-1,2,3-triol
- DTXSID10516142
- SCHEMBL4752268
-
- Inchi: 1S/C5H12O3/c1-5(2,8)4(7)3-6/h4,6-8H,3H2,1-2H3/t4-/m0/s1
- InChI Key: QFZITDCVRJQLMZ-BYPYZUCNSA-N
- SMILES: OC(C)(C)[C@H](CO)O
Computed Properties
- Exact Mass: 120.078644241g/mol
- Monoisotopic Mass: 120.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 60.7Ų
1,2,3-Butanetriol, 3-methyl-, (S)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
86562-72-3 (1,2,3-Butanetriol, 3-methyl-, (S)-) Related Products
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